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Introduction

Wofasteril® is a versatile, highly effective disinfectant concentrate with a broad spectrum of

antimicrobial activity, including bactericidal, mycobactericidal, fungicidal, virucidal, and

sporicidal properties.[1] Its active ingredient, peracetic acid, makes it suitable for a wide range

of disinfection tasks in research, scientific, and drug development laboratories.[1][2]

Wofasteril® is effective even at low concentrations and temperatures.[1][3] This document

provides detailed application notes and protocols for the routine use of Wofasteril® products

for laboratory disinfection.

Product Variants

Several Wofasteril® variants are available, including Wofasteril® classic, Wofasteril®
Premium, and Wofasteril® SC super. While all are based on peracetic acid, their formulations

and recommended applications may differ slightly. Always refer to the product-specific

information and safety data sheet before use.[1] For applications requiring reduced odor and

enhanced material compatibility, a combination method with alcapur® is recommended.[1][4][5]

Safety Precautions

Wofasteril® is a concentrate and must be handled with care. It can cause severe skin burns

and eye damage.[1][6][7] Always wear appropriate personal protective equipment (PPE),

including gloves, eye protection, and a lab coat, when handling the concentrate and prepared
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solutions.[1][4][6] Ensure adequate ventilation during use.[3][6] Refer to the Safety Data Sheet

(SDS) for comprehensive safety information.[7][8]

Data Presentation: Dilution and Application
Overview
The following tables summarize the recommended dilutions and contact times for various

laboratory applications based on available product information.

Table 1: Wofasteril® Dilutions for Surface Disinfection

Application
Wofasteril®
Variant

Concentrati
on (%)

Dilution
(Wofasteril
® in Water)

Contact
Time

Efficacy
Spectrum

Routine

Surface

Disinfection

Wofasteril®

SC super
0.5% 50 mL in 10 L 30-60 min

Bacteria,

Viruses,

Fungi

Officially

Mandated

Disinfection

Wofasteril®

classic
2.0%

200 mL in 10

L
1 hour

Spectrum A

(Bactericidal,

Fungicidal)

Officially

Mandated

Disinfection

Wofasteril®

classic
2.0%

200 mL in 10

L
4 hours

Spectrum AB

(Bactericidal,

Fungicidal,

Virucidal)

Bactericidal

Activity

(Animal

Husbandry)

Wofasteril®

Premium
0.25% 2.5 mL in 1 L 30 min Bacteria

Table 2: Wofasteril® Combination Method for Enhanced Material Compatibility
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Application
Wofasteril®
classic

alcapur® Water
Contact
Time

Efficacy
Spectrum

Officially

Mandated

Disinfection

2.0% (200

mL)

6.0% (600

mL)
to 10 L 1 hour Spectrum AB

General Use

(Ratio)
1 part 3 parts

Diluted in

appropriate

water volume

Varies
Broad

Spectrum

Experimental Protocols
Protocol 1: Preparation of Wofasteril® Working Solution

This protocol describes the preparation of a 0.5% Wofasteril® SC super working solution for

routine surface disinfection.

Materials:

Wofasteril® SC super concentrate

Deionized or distilled water

Graduated cylinder or other calibrated measuring device

Appropriate container for the final solution (e.g., spray bottle, bucket)

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

Don the appropriate PPE.

Measure the required volume of water. For a 1 L solution, use 995 mL of water.

Carefully measure 5 mL of Wofasteril® SC super concentrate.
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Slowly add the Wofasteril® concentrate to the water while gently stirring. Always add

disinfectant to water, not the other way around.

Label the container with the disinfectant name, concentration (0.5%), and date of

preparation.

The solution is now ready for use.[9]

Protocol 2: Routine Disinfection of Laboratory Surfaces

This protocol outlines the steps for disinfecting benchtops, biosafety cabinets, and other non-

porous surfaces.

Materials:

Prepared Wofasteril® working solution (e.g., 0.5%)

Clean cloths or wipes

PPE

Procedure:

Ensure the surface is free of gross contamination by cleaning with a suitable detergent and

water if necessary.

Apply the Wofasteril® working solution to the surface, ensuring it is thoroughly wetted. This

can be done by spraying or wiping.

Allow the disinfectant to remain on the surface for the recommended contact time (e.g., 30

minutes for smooth surfaces).[6] Ensure the surface remains wet during this time.

After the contact time has elapsed, wipe the surface dry with a clean cloth or allow it to air

dry, depending on the laboratory's standard operating procedures.

Protocol 3: Disinfection of Laboratory Equipment
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This protocol is for the disinfection of non-critical, non-porous laboratory equipment. Always

check for material compatibility before use.[3]

Materials:

Prepared Wofasteril® working solution

Clean cloths or wipes

PPE

Procedure:

De-energize and unplug any electrical equipment before disinfection.

Clean the equipment surface to remove any organic load.

Apply the Wofasteril® working solution to the equipment surfaces using a cloth or wipe.

Avoid spraying directly into electrical components.

Ensure the surfaces remain wet for the entire contact time.

Wipe away any residual disinfectant after the contact time.

Mandatory Visualizations
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Workflow for Preparation of Wofasteril® Working Solution

Don Personal Protective Equipment (PPE)

Measure Required Volume of Water

Measure Wofasteril® Concentrate

Add Concentrate to Water and Mix

Label the Prepared Solution

Working Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing Wofasteril® working solution.
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Protocol for Routine Laboratory Surface Disinfection

Pre-clean Surface to Remove Debris

Apply Wofasteril® Working Solution

Ensure Surface Remains Wet for Contact Time

Observe Recommended Contact Time
(e.g., 30-60 minutes)

Wipe Dry or Air Dry

Surface is Disinfected

Click to download full resolution via product page

Caption: Protocol for routine laboratory surface disinfection.

Material Compatibility

Peracetic acid solutions can be corrosive to some metals, including copper, brass, and

unprotected iron.[10] It is recommended to test the working solution on a small, inconspicuous

area before widespread use, especially on sensitive surfaces.[3] For improved material

compatibility, the use of the Wofasteril® and alcapur® combination method is advised.[1][3]

Disposal
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Dispose of unused Wofasteril® concentrate and prepared solutions according to local

regulations. Small quantities may be neutralized to approximately pH 7 and flushed with a large

amount of water, but always consult your institution's waste disposal guidelines.[1][9][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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